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Compound of Interest

Compound Name: R-82150

Cat. No.: B1678730

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and step-by-step procedures for the
safe disposal of R-82150, an antiviral drug used for research purposes. Adherence to these
guidelines is crucial to ensure the safety of laboratory personnel and the surrounding
community, while maintaining compliance with regulatory standards.

R-82150, identified by CAS number 126320-77-2 and chemical formula C16H21N3S, is a
member of the tetrahydroimidazo[4,5,1-jk]-[1][2]-benzodiazepin-2(1H)-thione family.[1] As a
research chemical, its toxicological properties have not been thoroughly investigated,
necessitating cautious handling and disposal as hazardous waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. All handling of R
82150 should be conducted in a well-ventilated area or a chemical fume hood to avoid
inhalation of any dust or aerosols. In case of accidental contact, flush the affected area with
copious amounts of water for at least 15 minutes and seek medical attention.

Step-by-Step Disposal Procedures

The disposal of R-82150 must be managed in accordance with federal, state, and local
regulations for hazardous waste. The recommended method for the disposal of unused or
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waste R-82150 is incineration by a licensed environmental management vendor.

e Consult Your Institutional EHS Office: Before proceeding, contact your institution's
Environmental Health and Safety (EHS) department. They will provide specific guidance and
protocols that are in compliance with your local regulations and institutional policies.

» Waste Segregation: Do not mix R-82150 waste with other waste streams. It should be
collected in a designated, properly labeled hazardous waste container. The container must
be made of a material compatible with the chemical and have a secure lid.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name "R-82150," its CAS number "126320-77-2," and the approximate quantity
of waste.

o Storage: Store the sealed hazardous waste container in a designated satellite accumulation
area within the laboratory. This area should be secure, well-ventilated, and away from
incompatible materials.

» Arrange for Pickup: Once the container is full, or in accordance with your institution's
guidelines for waste accumulation timelines, arrange for a hazardous waste pickup through
your EHS office. They will coordinate with a certified hazardous waste disposal company for
transportation and incineration.

Under no circumstances should R-82150 be disposed of down the drain or in the regular trash.

Experimental Workflow for Chemical Waste
Disposal

The following diagram illustrates the general workflow for the safe disposal of a research
chemical like R-82150 in a laboratory setting.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1678730?utm_src=pdf-body
https://www.benchchem.com/product/b1678730?utm_src=pdf-body
https://www.benchchem.com/product/b1678730?utm_src=pdf-body
https://www.benchchem.com/product/b1678730?utm_src=pdf-body
https://www.benchchem.com/product/b1678730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Laboratory Operations

EHS Coordination

Final Disposal

Click to download full resolution via product page

General workflow for the disposal of R-82150.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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